BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Whitepaper: 3-Ethyl-2-methyl-3-
pentanol (CAS No. 597-05-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-2-methyl-3-pentanol

Cat. No.: B1330359

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive technical overview of 3-Ethyl-2-methyl-3-pentanol,
a tertiary alcohol with the CAS number 597-05-7.[1][2] This guide consolidates key
physicochemical data, outlines a detailed experimental protocol for its synthesis via the
Grignard reaction, and discusses its toxicological and metabolic profile based on current
scientific understanding of short-chain tertiary alcohols. The information presented is intended
to serve as a foundational resource for professionals in chemical research and drug
development.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 3-Ethyl-2-methyl-3-
pentanol is presented in the table below. This data has been compiled from various public
databases and scientific literature.
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Property Value Source
CAS Number 597-05-7 [1112]
Molecular Formula CsH1s0 [1][3]
Molecular Weight 130.23 g/mol [3]
IUPAC Name 3-Ethyl-2-methylpentan-3-ol [3]
Synonyms Diethylisopropylcarbinol

Colorless to almost colorless
Appearance -

clear liquid

Not explicitly available for this

N ) isomer, but similar isomers

Boiling Point - o

have boiling points in the

range of 150-160 °C.

Not explicitly available for this
Density isomer, but estimated to be

around 0.83 g/cm3.

Sparingly soluble in water,
Solubility soluble in organic solvents like

ether and ethanol.

Mass Spectrometry (m/z)

Top Peak: 45, 2nd Highest: 87,

3rd Highest: 101

[3]

Infrared Spectrum

Data available in the NIST

Chemistry WebBook, showing

characteristic O-H and C-H

stretching frequencies.

Synthesis of 3-Ethyl-2-methyl-3-pentanol

The most common and efficient method for the synthesis of 3-Ethyl-2-methyl-3-pentanol is

the Grignard reaction. This involves the reaction of an ethyl magnesium halide (Grignard

reagent) with 2-butanone.
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Reaction Scheme

The overall reaction is as follows:

Experimental Protocol: Grighard Synthesis

This protocol details the synthesis of 3-Ethyl-2-methyl-3-pentanol from ethyl bromide and 2-
butanone.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide

2-Butanone

Saturated aqueous ammonium chloride solution
Anhydrous sodium sulfate

Standard laboratory glassware for anhydrous reactions (three-necked flask, dropping funnel,
reflux condenser)

Procedure:
o Preparation of the Grignard Reagent:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and a dropping funnel, place magnesium turnings.

o Add a small volume of anhydrous diethyl ether to cover the magnesium.

o Add a solution of ethyl bromide in anhydrous diethyl ether dropwise from the dropping
funnel to initiate the reaction. The reaction is exothermic and should be controlled by the
rate of addition.
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o Once the reaction has started, continue the dropwise addition of the ethyl bromide solution
to maintain a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the
complete formation of the Grignard reagent (ethyl magnesium bromide).

e Reaction with 2-Butanone:
o Cool the Grignard reagent solution in an ice bath.

o Add a solution of 2-butanone in anhydrous diethyl ether dropwise from the dropping
funnel. The rate of addition should be controlled to maintain a gentle reflux.

o After the addition is complete, stir the reaction mixture at room temperature for 1 hour.
e Work-up and Purification:

o Pour the reaction mixture slowly into a beaker containing crushed ice and a saturated
agueous solution of ammonium chloride to quench the reaction and hydrolyze the
magnesium alkoxide.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the agueous layer with diethyl ether.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Filter and remove the diethyl ether by rotary evaporation.

[¢]

The crude product can be purified by fractional distillation under reduced pressure.

Synthesis Workflow Diagram
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Synthesis Workflow of 3-Ethyl-2-methyl-3-pentanol
Preparation of Grignard Reagent
(Ethyl Magnesium Bromide)

Addition of Ketone

Reaction with 2-Butanone

Addition of NH4CI solution

Quenching and Hydrolysis

l

Extraction and Washing

l

Drying and Solvent Removal

l

Purification by Distillation

Final Product:
3-Ethyl-2-methyl-3-pentanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper: 3-Ethyl-2-methyl-3-pentanol
(CAS No. 597-05-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330359#cas-number-for-3-ethyl-2-methyl-3-
pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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